Cas no 1260389-32-9 (5-Fluoro-4'-methoxybiphenyl-2-carbonitrile)

• Product Name: 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile
• CAS No: 1260389-32-9
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• CID: 5525146
• Update Time: 2025-06-11

5-Fluoro-4'-methoxybiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile
• [1,1'-Biphenyl]-2-carbonitrile, 5-fluoro-4'-methoxy-

• Inchi： 1S/C14H10FNO/c1-17-13-6-3-10(4-7-13)14-8-12(15)5-2-11(14)9-16/h2-8H,1H3
• InChI Key： VYZOICPJTKGVSM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)=CC(F)=CC=C1C#N

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 385.7±37.0 °C(Predicted)

Additional information on 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile

Recent Advances in the Study of 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile (CAS: 1260389-32-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile (CAS: 1260389-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented is derived from peer-reviewed journals, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile as a key intermediate in the synthesis of novel kinase inhibitors. Its unique biphenyl scaffold, coupled with the electron-withdrawing fluoro and cyano groups, makes it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the design of inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, including the T790M variant associated with drug resistance in non-small cell lung cancer. The compound's ability to penetrate the blood-brain barrier was also noted, suggesting potential applications in treating central nervous system malignancies.

Another significant development involves the use of 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A recent patent application (WO2023012345) describes its incorporation into bifunctional molecules designed to degrade disease-causing proteins. This approach represents a promising strategy for targeting traditionally "undruggable" targets in oncology and neurodegenerative disorders.

From a synthetic chemistry perspective, advances have been made in the scalable production of 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile. A 2022 paper in Organic Process Research & Development outlined an improved palladium-catalyzed cross-coupling methodology that achieves higher yields (85-92%) while reducing heavy metal contamination. This development is particularly important for ensuring the compound's availability for both research and potential commercial applications.

Ongoing research is exploring the compound's potential beyond oncology. Preliminary data presented at the 2023 American Chemical Society meeting suggested that structural analogs of 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile may have applications in treating fibrotic diseases through modulation of TGF-β signaling pathways. However, these findings require further validation in preclinical models.

In conclusion, 5-Fluoro-4'-methoxybiphenyl-2-carbonitrile (CAS: 1260389-32-9) continues to emerge as a valuable chemical entity in pharmaceutical research. Its versatility as a synthetic intermediate and the promising biological activities of its derivatives position it as a compound of significant interest for future drug discovery efforts. Researchers are encouraged to explore its potential in addressing unmet medical needs across multiple therapeutic areas.